Cas no 62606-03-5 (Benzenamine, 2,4,6-trinitro-N-[3-nitro-5-(trifluoromethyl)phenyl]-)

Benzenamine, 2,4,6-trinitro-N-[3-nitro-5-(trifluoromethyl)phenyl]- structure
62606-03-5 structure
Product Name:Benzenamine, 2,4,6-trinitro-N-[3-nitro-5-(trifluoromethyl)phenyl]-
CAS No:62606-03-5
MF:C13H6F3N5O8
MW:417.210652828217
CID:438395
PubChem ID:71384697
Update Time:2025-04-19

Benzenamine, 2,4,6-trinitro-N-[3-nitro-5-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 2,4,6-trinitro-N-[3-nitro-5-(trifluoromethyl)phenyl]-
    • 2,4,6-trinitro-N-[3-nitro-5-(trifluoromethyl)phenyl]aniline
    • DTXSID00806948
    • 62606-03-5
    • Inchi: 1S/C13H6F3N5O8/c14-13(15,16)6-1-7(3-8(2-6)18(22)23)17-12-10(20(26)27)4-9(19(24)25)5-11(12)21(28)29/h1-5,17H
    • InChI Key: FAULMUAOLQAOJT-UHFFFAOYSA-N
    • SMILES: FC(C1=CC(=CC(=C1)NC1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])(F)F

Computed Properties

  • Exact Mass: 417.01688
  • Monoisotopic Mass: 417.01684665g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 2
  • Complexity: 646
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 195Ų

Experimental Properties

  • PSA: 184.59
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